Cas no 913839-52-8 (2-(6-chloro-5-methylpyridin-3-yl)acetonitrile)

2-(6-Chloro-5-methylpyridin-3-yl)acetonitrile is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its chloro and nitrile functional groups offer reactive sites for further derivatization, enabling the construction of complex heterocyclic frameworks. The compound’s stability and well-defined structure make it suitable for precise modifications in medicinal chemistry, particularly in the development of bioactive molecules. Its high purity and consistent performance ensure reliability in multi-step synthetic routes. Additionally, the methyl substitution enhances steric and electronic properties, facilitating selective reactions. This intermediate is valued for its efficiency in producing targeted compounds with potential applications in drug discovery and crop protection chemistry.

2-(6-chloro-5-methylpyridin-3-yl)acetonitrile structure

913839-52-8 structure

Product Name:2-(6-chloro-5-methylpyridin-3-yl)acetonitrile

CAS No:913839-52-8

MF:C₈H₇ClN₂

MW:166.607580423355

MDL:MFCD09924115

CID:1121390

PubChem ID:55266695

Update Time:2025-10-29

2-(6-chloro-5-methylpyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-chloro-5-methyl-3-Pyridineacetonitrile
- 2-(6-chloro-5-methylpyridin-3-yl)acetonitrile
- SCHEMBL3597363
- OXWXTQSNABDJET-UHFFFAOYSA-N
- 913839-52-8
- EN300-1968326
- AKOS006311874
- MDL： MFCD09924115
- Inchi： 1S/C8H7ClN2/c1-6-4-7(2-3-10)5-11-8(6)9/h4-5H,2H2,1H3
- InChI Key： OXWXTQSNABDJET-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C=N1)CC#N

Computed Properties

Exact Mass: 166.0297759g/mol
Monoisotopic Mass: 166.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 36.7Å²

2-(6-chloro-5-methylpyridin-3-yl)acetonitrile Pricemore >>

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